molecular formula C₂₁H₁₅D₃O₉ B1157771 Doxorubicinone-d3

Doxorubicinone-d3

Cat. No.: B1157771
M. Wt: 417.38
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Doxorubicinone-d3 (C₂₁H₁₅D₃O₉; molecular weight 417.38) is a deuterium-labeled analog of doxorubicinone, the aglycone metabolite of doxorubicin, a widely used anthracycline chemotherapeutic agent . The "d3" designation indicates the substitution of three hydrogen atoms with deuterium at specific positions, enhancing metabolic stability and enabling precise tracking in pharmacokinetic (PK) and bioanalytical studies. This compound is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) to quantify endogenous doxorubicinone levels in biological matrices, mitigating matrix effects and improving assay accuracy . Its synthesis involves isotopic labeling during the chemical modification of doxorubicinone, ensuring minimal interference with the parent compound’s biochemical behavior .

Properties

Molecular Formula

C₂₁H₁₅D₃O₉

Molecular Weight

417.38

Synonyms

(8S,10S)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,12-naphthacenedione-d3;  Adriamycin Aglycone-d3;  Adriamycinone-d3;  Doxorubicin Aglycone-d3;  Epirubicin Aglycone-d3; 

Origin of Product

United States

Comparison with Similar Compounds

Key Findings :

  • This compound exhibits superior metabolic stability compared to non-deuterated analogs due to the kinetic isotope effect, which slows enzymatic degradation .

Comparison with Isotopic Analogs

This compound belongs to a broader class of isotopically labeled anthracyclines designed for tracer studies. Notable examples include:

Compound Molecular Formula Molecular Weight Application
Doxorubicin-d3 C₂₇H₂₆D₃NO₁₁ 546.54 Quantifying intact doxorubicin in PK studies
Doxorubicinol-¹³C-d3 HCl ¹³CC₂₆H₂₈NO₁₁D₃ 549.58 Tracking hydroxylated metabolites
7-Deoxy Doxorubicinol Aglycone-¹³C,d3 C₂₁H₁₇D₃O₈ 404.39 Studying oxidative metabolic pathways

Key Findings :

  • Doxorubicin-d3 and this compound are both deuterated but differ in structure: the former retains the sugar moiety, while the latter is the aglycone .
  • ¹³C labeling, as in doxorubicinol-¹³C-d3, allows simultaneous tracking of carbon and hydrogen isotope effects in metabolic studies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.